Cas no 1094858-06-6 (2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine)

• Product Name: 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine
• CAS No: 1094858-06-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5716105
• PubChem ID: 43262319
• Update Time: 2025-06-14

2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295183
• 6-Isopropoxy-2-methoxypyridin-3-amine
• CS-0284063
• 1094858-06-6
• 2-METHOXY-6-(PROPAN-2-YLOXY)PYRIDIN-3-AMINE
• 3-Pyridinamine, 2-methoxy-6-(1-methylethoxy)-
• 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine

• Inchi： 1S/C9H14N2O2/c1-6(2)13-8-5-4-7(10)9(11-8)12-3/h4-6H,10H2,1-3H3
• InChI Key： UBPBWHDNXAJLDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(N=1)OC)N)C(C)C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±35.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Additional information on 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine

Comprehensive Overview of 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine (CAS No. 1094858-06-6)

2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine, with the CAS number 1094858-06-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique methoxy and isopropoxy functional groups. Its molecular structure, C9H14N2O2, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug development, particularly in the design of kinase inhibitors and antimicrobial agents.

The growing interest in 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine is reflected in its frequent appearance in scientific literature and patent filings. Its CAS registry number 1094858-06-6 serves as a critical identifier for regulatory and sourcing purposes. The compound's stability under various conditions and its compatibility with common organic solvents enhance its utility in laboratory settings. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are pivotal in addressing challenges in medicinal chemistry.

One of the key trends driving the demand for 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine is the shift toward personalized medicine and targeted therapies. As the pharmaceutical industry focuses on precision medicine, intermediates like this pyridine derivative are becoming indispensable. Its molecular weight of 182.22 g/mol and moderate lipophilicity make it suitable for optimizing drug bioavailability. Additionally, its potential applications in crop protection chemicals align with the global push for sustainable agriculture, addressing common search queries like "eco-friendly agrochemical intermediates."

From a synthetic perspective, the compound's amine and ether functionalities offer multiple sites for further chemical modifications. This flexibility is particularly valuable in combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The 1094858-06-6 CAS number is often associated with high-purity batches, ensuring reproducibility in research. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its identity and purity, meeting the stringent requirements of industrial and academic laboratories.

In the context of green chemistry, 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine has been evaluated for its environmental footprint. Researchers are investigating greener synthetic routes to produce this intermediate, minimizing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums. The compound's compatibility with biocatalytic methods further enhances its appeal in this regard.

Another area of interest is the compound's potential role in material science. Its aromatic pyridine core and functional groups make it a candidate for designing advanced polymers and coatings. Searches for "pyridine-based materials" and "high-performance polymer intermediates" often highlight derivatives like 1094858-06-6. Its thermal stability and solubility profile are being explored for applications in electronic materials and adhesives, expanding its utility beyond traditional chemical domains.

Quality control and regulatory compliance are critical aspects of working with 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine. Suppliers and manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistent quality. The CAS No. 1094858-06-6 is frequently cross-referenced in safety data sheets (SDS) and technical specifications, underscoring its importance in safe handling and storage. Proper documentation and traceability are essential, particularly for users in regulated industries like pharmaceuticals.

Looking ahead, the demand for 2-Methoxy-6-(propan-2-yloxy)pyridin-3-amine is expected to rise, driven by its multifaceted applications. Innovations in synthetic methodologies and growing interdisciplinary research will likely uncover new uses for this versatile compound. As the scientific community continues to explore its potential, CAS 1094858-06-6 will remain a key player in the development of next-generation chemical solutions.